Cas no 793727-72-7 ([(2-chloroquinolin-3-yl)methylidene](2-phenylethyl )amine)

• Product Name: [(2-chloroquinolin-3-yl)methylidene](2-phenylethyl )amine
• CAS No: 793727-72-7
• MF: C₁₈H₁₅ClN₂
• MW: 294.778103113174
• CID: 5801492
• PubChem ID: 2566040
• Update Time: 2023-11-19

[(2-chloroquinolin-3-yl)methylidene](2-phenylethyl )amine Chemical and Physical Properties

Names and Identifiers

• [(2-chloroquinolin-3-yl)methylidene](2-phenylethyl )amine
• Benzeneethanamine, N-[(2-chloro-3-quinolinyl)methylene]-
• [(2-chloroquinolin-3-yl)methylidene](2-phenylethyl)amine
• AKOS034471543
• EN300-18223290
• 793727-72-7
• AKOS001083944
• Z57044249

• Inchi： 1S/C18H15ClN2/c19-18-16(12-15-8-4-5-9-17(15)21-18)13-20-11-10-14-6-2-1-3-7-14/h1-9,12-13H,10-11H2
• InChI Key： MKPRWEUXKQLBIE-UHFFFAOYSA-N
• SMILES： C1(CCN=CC2=CC3C(N=C2Cl)=CC=CC=3)=CC=CC=C1

Computed Properties

• Exact Mass: 294.0923762g/mol
• Monoisotopic Mass: 294.0923762g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 25.2Ų

Experimental Properties

• Density: 1.15±0.1 g/cm3(Predicted)
• Boiling Point: 462.2±40.0 °C(Predicted)
• pka: 3.07±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Chloroquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Haloquinolines Chloroquinolines